Cas no 1384431-40-6 ((6-chloropyridin-3-yl)methanesulfonyl fluoride)

• Product Name: (6-chloropyridin-3-yl)methanesulfonyl fluoride
• CAS No: 1384431-40-6
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 4596007
• Update Time: 2025-08-03

(6-chloropyridin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (6-chloropyridin-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C6H5ClFNO2S/c7-6-2-1-5(3-9-6)4-12(8,10)11/h1-3H,4H2
• InChI Key： WLGBSPHYTCCDMQ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1CS(F)(=O)=O

Additional information on (6-chloropyridin-3-yl)methanesulfonyl fluoride

Introduction to (6-chloropyridin-3-yl)methanesulfonyl fluoride (CAS No. 1384431-40-6)

(6-chloropyridin-3-yl)methanesulfonyl fluoride is a specialized chemical compound with the CAS number 1384431-40-6, widely recognized for its significance in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile applications in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and agrochemicals. The presence of a chloropyridine moiety enhances its reactivity, making it a valuable intermediate in various synthetic pathways.

The structural features of (6-chloropyridin-3-yl)methanesulfonyl fluoride include a pyridine ring substituted at the 6-position with a chlorine atom and at the 3-position with a methanesulfonyl fluoride group. This configuration imparts unique chemical properties that make it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular frameworks. The sulfonyl fluoride group is particularly noteworthy as it can be easily converted into other functional groups under controlled conditions, facilitating further derivatization and customization.

In recent years, there has been significant interest in the applications of sulfonyl fluorides due to their role in medicinal chemistry. For instance, (6-chloropyridin-3-yl)methanesulfonyl fluoride has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its ability to participate in nucleophilic substitution reactions allows for the introduction of diverse pharmacophores, making it a valuable tool for drug discovery. Researchers have leveraged its reactivity to develop inhibitors targeting various biological pathways, including those involved in cancer and inflammation.

One of the most compelling aspects of (6-chloropyridin-3-yl)methanesulfonyl fluoride is its utility in generating biaryl compounds, which are prevalent in many pharmacologically active molecules. The chloropyridine moiety serves as an excellent substrate for palladium-catalyzed cross-coupling reactions, enabling the construction of complex aromatic systems with high precision. These biaryl structures are often found in drugs that modulate neurotransmitter activity, making this compound particularly relevant to neuropharmacological research.

The synthesis of (6-chloropyridin-3-yl)methanesulfonyl fluoride typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. The introduction of the chlorine atom at the 6-position and the methanesulfonyl fluoride group at the 3-position requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability, which is crucial for industrial applications.

Recent studies have highlighted the role of sulfonyl fluorides in medicinal chemistry due to their ability to enhance drug bioavailability and metabolic stability. The fluorine atom in sulfonyl fluorides can influence drug-receptor interactions by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to increased interest in developing new sulfonyl fluoride-based drugs that offer improved pharmacokinetic profiles. (6-chloropyridin-3-yl)methanesulfonyl fluoride, with its unique structural features, is well-positioned to contribute to this ongoing research effort.

In addition to its pharmaceutical applications, (6-chloropyridin-3-yl)methanesulfonyl fluoride has found utility in agrochemical research. Sulfonyl fluorides are known for their herbicidal properties, and derivatives of this compound have been investigated as potential crop protection agents. The ability to modify the pyridine ring and sulfonyl groups allows for fine-tuning of biological activity, making it possible to develop compounds with specific modes of action against unwanted vegetation.

The future prospects for (6-chloropyridin-3-yl)methanesulfonyl fluoride are promising, given its broad applicability across multiple domains of chemical research. As synthetic techniques continue to evolve, new methods for functionalizing this compound will likely emerge, further expanding its utility. Collaborative efforts between academia and industry are expected to drive innovation, leading to novel applications that could benefit human health and agriculture alike.